
"N-(Hydroxyacetyl)-L-alanine CAS number and
molecular structure"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(Hydroxyacetyl)-L-alanine

Cat. No.: B15442433 Get Quote

An In-Depth Technical Guide to N-Acylated
Alanine Derivatives
A-Level Heading: A Comprehensive Analysis of N-(Hydroxyacetyl)-L-alanine and its

Analogue, N-Acetyl-L-alanine

B-Level Heading: Introduction

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing a detailed overview of N-acylated alanine derivatives. The primary

focus of this document was to be N-(Hydroxyacetyl)-L-alanine. However, extensive searches

for this specific compound have yielded no readily available information regarding its CAS

number, molecular structure, or any associated experimental data in public chemical

databases.

Therefore, this guide will instead provide a comprehensive overview of the closely related and

well-documented analogue, N-Acetyl-L-alanine. This information is presented as a valuable

point of reference for researchers interested in the physicochemical and biological properties of

N-acylated amino acids. Additionally, brief details for another related compound, N-glycyl-L-

alanine, are provided for broader context.
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N-Acetyl-L-alanine is the N-acetylated form of the nonessential amino acid L-alanine and is

considered an active endogenous metabolite.[1] It is classified as an N-acyl-L-alpha-amino

acid, which are compounds containing an alpha-amino acid with an acyl group at its terminal

nitrogen atom.[2]

C-Level Heading: Physicochemical Properties

The key physicochemical properties of N-Acetyl-L-alanine are summarized in the table below,

providing a clear reference for experimental design and computational modeling.

Property Value Source

CAS Number 97-69-8 [3][4][5]

Molecular Formula C5H9NO3 [4][5][6]

Molecular Weight 131.13 g/mol [4][6]

IUPAC Name
(2S)-2-acetamidopropanoic

acid
[2][7]

Melting Point 125 °C [4]

Appearance White Powder/Crystals [6]

Solubility Soluble in Water [3]
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C-Level Heading: Molecular Structure

The molecular structure of N-Acetyl-L-alanine consists of an L-alanine core with an acetyl

group attached to the alpha-amino group. This modification alters the polarity and reactivity of

the amino acid.
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N-Acetyl-L-alanine has been identified as a human and Saccharomyces cerevisiae metabolite.

[8] Its biological roles are diverse, and it has been implicated in several physiological and

pathological processes.

C-Level Heading: Role in Metabolism and Disease

Elevated urinary levels of N-acetyl-L-alanine are associated with mutations in the gene

encoding aminoacylase-1 (ACY1), an enzyme involved in the hydrolysis of N-acetylated

proteins.[3] Furthermore, decreased brain levels of N-acetyl-L-alanine have been observed in a

rat model of diabetic neuropathic pain.[3] In the context of immunology, it has been shown to

dysregulate human natural killer cell responses to Mycobacterium tuberculosis infection.[3]

C-Level Heading: Utility in Peptide Synthesis

In synthetic chemistry, N-Acetyl-L-alanine is utilized as a protected or modified amino acid in

solid-phase peptide synthesis (SPPS) and solution-phase synthesis.[9] The N-terminal acetyl

group acts as a protecting group, preventing unwanted reactions at the amino terminus during

the elongation of the peptide chain.[9] This acetylation can also enhance the stability of the

resulting peptide by protecting it from certain enzymatic degradation pathways, thereby

extending its biological half-life.[9]

B-Level Heading: Experimental Protocols

While specific experimental protocols for N-(Hydroxyacetyl)-L-alanine are unavailable, a

general procedure for the synthesis of a related compound, N-acetyl-N-methyl-L-alanine methyl

ester, is described below. This can serve as a methodological reference for the N-acetylation of

amino acid derivatives.

C-Level Heading: Synthesis of N-acetyl-N-methyl-L-alanine methyl ester

This protocol describes the acetylation of N-methyl-L-alanine methyl ester hydrochloride using

acetic anhydride and triethylamine.

Materials:

N-methyl-L-alanine methyl ester hydrochloride
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Chloroform

Acetic anhydride

Triethylamine

Water

Sodium hydrogen carbonate

Ethyl acetate

Procedure:

Dissolve 33.7 g (0.22 mole) of N-methyl-L-alanine methyl ester hydrochloride in 300 ml of

chloroform.

Add 65 ml of acetic anhydride and 110 ml of triethylamine to the solution.

Allow the mixture to stand at room temperature for 24 hours.

Decompose the excess acetic anhydride with water and neutralize the mixture with

sodium hydrogen carbonate.

Separate the chloroform layer and extract the aqueous layer with ethyl acetate (120 ml x

5).

Combine the chloroform and ethyl acetate layers and concentrate under reduced pressure

to obtain a brown oil.

Dissolve the oil in chloroform, wash with aqueous sodium hydrogen carbonate, and

concentrate under reduced pressure to yield N-acetyl-N-methyl-L-alanine methyl ester.[10]

B-Level Heading: Logical Workflow for Compound Analysis

The following diagram illustrates a typical workflow for the characterization and biological

screening of a novel N-acylated amino acid derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15442433?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/n-acetyl-l-alanine.html
https://www.hmdb.ca/metabolites/HMDB0000766
https://www.hmdb.ca/metabolites/HMDB0000766
https://www.caymanchem.com/product/37360/n-acetyl-l-alanine
https://www.biosynth.com/p/FA10869/97-69-8-n-acetyl-l-alanine
https://www.scbt.com/p/n-acetyl-l-alanine-97-69-8
https://cymitquimica.com/products/3D-FA10869/97-69-8/n-acetyl-l-alanine/
https://www.fishersci.ca/shop/products/n-acetyl-l-alanine-96/p-7045738
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-L-alanine
https://www.nbinno.com/article/amino-acids/the-crucial-role-of-n-acetyl-l-alanine-in-modern-peptide-synthesis-pq
https://prepchem.com/n-acetyl-n-methyl-l-alanine-methyl-ester/
https://www.benchchem.com/product/b15442433#n-hydroxyacetyl-l-alanine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b15442433#n-hydroxyacetyl-l-alanine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b15442433#n-hydroxyacetyl-l-alanine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b15442433#n-hydroxyacetyl-l-alanine-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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